Cas no 2408975-82-4 (tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate)

• Product Name: tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate
• CAS No: 2408975-82-4
• MF: C₁₅H₁₇F₆NO₃
• MW: 373.290805578232
• CID: 6420366
• PubChem ID: 165699479
• Update Time: 2025-05-26

tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408975-82-4
• EN300-7548072
• tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate

• Inchi： 1S/C15H17F6NO3/c1-12(2,3)25-11(23)22-8-13(24,15(19,20)21)9-5-4-6-10(7-9)14(16,17)18/h4-7,24H,8H2,1-3H3,(H,22,23)
• InChI Key： AYLJIWQSDSEHPE-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C(F)(F)F)C=1)(CNC(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 373.11126238g/mol
• Monoisotopic Mass: 373.11126238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate

tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate (CAS No: 2408975-82-4) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique functional groups, including a tert-butyl carbamate moiety and a trifluoromethyl-substituted phenyl group, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of tert-butyl carbamates in drug design due to their ability to modulate enzyme activity and improve pharmacokinetic profiles. The presence of the trifluoromethyl group further enhances the compound's stability and bioavailability, making it a promising candidate for therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Researchers have also explored the use of this compound in the development of advanced materials, such as high-performance polymers and coatings, leveraging its unique electronic properties.

The synthesis of tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the trifluoromethyl-substituted phenyl propyl chain and its subsequent coupling with the tert-butyl carbamate group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, reducing production costs and environmental impact.

In terms of applications, this compound has shown remarkable potential in the field of medicinal chemistry. Its ability to act as a selective inhibitor of certain kinases has been extensively studied, with recent findings suggesting its efficacy in inhibiting key enzymes involved in cancer cell proliferation. Additionally, the compound's unique structure allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications. For instance, modifications to the trifluoromethyl group have been shown to enhance its selectivity towards particular targets, opening new avenues for drug development.

From a materials science perspective, the compound's high thermal stability and excellent mechanical properties make it an ideal candidate for use in advanced polymer systems. Recent research has demonstrated its ability to improve the durability and flexibility of polymeric materials, making it suitable for applications in aerospace and automotive industries. Furthermore, its resistance to UV degradation has been leveraged in the development of high-performance coatings and adhesives.

Despite its promising applications, the development and commercialization of tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate face several challenges. These include optimizing large-scale production processes to meet industrial demands and ensuring regulatory compliance for its use in pharmaceuticals and materials. Collaborative efforts between academic institutions and industry leaders are essential to overcoming these barriers and fully realizing the potential of this compound.

In conclusion, tert-butyl N-{3,3,3-trifluoro-2-hydroxy-2-[3-(trifluoromethyl)phenyl]propyl}carbamate (CAS No: 2408975-82-4) stands at the forefront of modern chemical innovation. Its unique structure and versatile properties make it a valuable asset in both medicinal chemistry and materials science. As research continues to uncover new applications and optimization strategies, this compound is poised to play a pivotal role in advancing technological and therapeutic frontiers.